Cas no 76475-62-2 (4-(3-carboxypropanamido)benzoic acid)
76475-62-2 structure
Product Name:4-(3-carboxypropanamido)benzoic acid
CAS No:76475-62-2
MF:C11H11NO5
MW:237.208743333817
MDL:MFCD00020530
CID:561339
PubChem ID:24879520
Update Time:2025-04-19
4-(3-carboxypropanamido)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[(3-carboxy-1-oxopropyl)amino]-
- 4-(2-carboxyethylcarboxamido)benzoic acid
- 4-(3-Carboxy-propionylamino)-benzoesaeure
- 4-(3-carboxy-propionylamino)-benzoic acid
- 4-[(3-carboxypropanoyl)amino]benzoic acid
- N-(4-Carboxyphenyl)succinamic acid
- N-(4-Carboxy-phenyl)-succinamidsaeure
- Succinanilsaeure-carbonsaeure-(4)
- 4-(3-carboxypropanamido)benzoic acid
- 4-(3-CARBAMOYLPROPANOYL)BENZOIC ACID
- BRD-K30217641-001-01-2
- SR-01000393446
- F78081
- Cambridge id 5122038
- F0345-1020
- CBKinase1_000202
- CBDivE_005741
- DTXSID40354175
- CBKinase1_012602
- Oprea1_777750
- N-(4-CARBOXYPHENYL)SUCCINAMICACID
- SR-01000393446-1
- Oprea1_699317
- CBDivE_001323
- N-(4-Carboxyphenyl)succinamic acid, 96%
- CS-0322479
- MFCD00020530
- SCHEMBL7824720
- 4-(3-carboxypropanoylamino)benzoic acid
- Oprea1_520562
- 76475-62-2
- AKOS001570700
- Boc-(S)-3-Amino-3-(3,5-dimethoxy-phenyl)-propionicacid
- STK023953
- AF-399/12855033
-
- MDL： MFCD00020530
- Inchi： 1S/C11H11NO5/c13-9(5-6-10(14)15)12-8-3-1-7(2-4-8)11(16)17/h1-4H,5-6H2,(H,12,13)(H,14,15)(H,16,17)
- InChI Key： IOKXKKSBNJCKOY-UHFFFAOYSA-N
- SMILES： O=C(CCC(=O)O)NC1C=CC(C(=O)O)=CC=1
- BRN： 3355574
Computed Properties
- Exact Mass: 237.06400
- Monoisotopic Mass: 237.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 7
- XLogP3: nothing
- Topological Polar Surface Area: 104A^2
Experimental Properties
- Color/Form: White or cream powder
- Melting Point: 235-236 °C (lit.)
- PSA: 103.70000
- LogP: 1.26110
- Solubility: Slightly soluble in water.
4-(3-carboxypropanamido)benzoic acid Customs Data
- HS CODE：2924299090
- Customs Data：
China Customs Code:
2924299090Overview:
2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-(3-carboxypropanamido)benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C183840-5mg |
2-[(3-Carboxypropanoyl)amino]benzoic Acid |
76475-62-2 | 5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C183840-10mg |
2-[(3-Carboxypropanoyl)amino]benzoic Acid |
76475-62-2 | 10mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C183840-50mg |
2-[(3-Carboxypropanoyl)amino]benzoic Acid |
76475-62-2 | 50mg |
$ 160.00 | 2022-06-06 | ||
| abcr | AB180373-5 g |
N-(4-Carboxyphenyl)succinamic acid, 99%; . |
76475-62-2 | 99% | 5 g |
€112.00 | 2023-07-20 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L17549-1g |
N-(4-Carboxyphenyl)succinamic acid, 99% |
76475-62-2 | 99% | 1g |
￥432.00 | 2022-12-30 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L17549-5g |
N-(4-Carboxyphenyl)succinamic acid, 99% |
76475-62-2 | 99% | 5g |
￥1468.00 | 2022-12-30 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-235931-1 g |
N-(4-Carboxyphenyl)succinamic acid, |
76475-62-2 | 1g |
￥308.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-235931-1g |
N-(4-Carboxyphenyl)succinamic acid, |
76475-62-2 | 1g |
￥308.00 | 2023-09-05 | ||
| Life Chemicals | F0345-1020-2μmol |
4-(3-carboxypropanamido)benzoic acid |
76475-62-2 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0345-1020-5μmol |
4-(3-carboxypropanamido)benzoic acid |
76475-62-2 | 90%+ | 5μl |
$63.0 | 2023-05-17 |
4-(3-carboxypropanamido)benzoic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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